N-(2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-[2-[3-(3,5-dimethylpyrazol-1-yl)-6-oxopyridazin-1-yl]ethyl]-2-(4-methyl-6-oxopyrimidin-1-yl)acetamide
• InChI: InChI=1S/C18H21N7O3/c1-12-9-18(28)23(11-20-12)10-16(26)19-6-7-24-17(27)5-4-15(22-24)25-14(3)8-13(2)21-25/h4-5,8-9,11H,6-7,10H2,1-3H3,(H,19,26)
• InChI Key: DAXWEYRKGIQYTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C=N1)CC(=O)NCCN2C(=O)C=CC(=N2)N3C(=CC(=N3)C)C
• Molecular Formula: C18H21N7O3
• Molecular Weight: 383.4 g/mol
• CAS No.: 1351601-33-6

Description

N-(2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C18H21N7O3 and its molecular weight is 383.412. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research has been conducted on the synthesis of related heterocyclic compounds, including pyrimidine and pyrazole derivatives, through methods such as microwave irradiative cyclocondensation. These synthesized compounds have been evaluated for their biological activities, including insecticidal and antimicrobial potentials. For instance, the synthesis of pyrimidine linked pyrazole heterocyclics has shown promising results in both insecticidal activity against Pseudococcidae insects and antimicrobial potential against selected microorganisms (Deohate & Palaspagar, 2020).

Anticancer and Anti-Inflammatory Applications

Novel pyrazolo[3,4-d]pyrimidine derivatives have been synthesized and evaluated for their anticancer and anti-inflammatory activities. These studies highlight the potential of such compounds in the treatment of cancer and inflammation. For example, the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents indicate their potential as therapeutic agents (Rahmouni et al., 2016).

Coordination Complexes and Antioxidant Activity

The compound has also been explored in the context of synthesizing coordination complexes with potential antioxidant activity. A study on Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives showed significant antioxidant activity, suggesting their application in mitigating oxidative stress (Chkirate et al., 2019).

Antimicrobial Agents

Another research focus is the development of novel heterocyclic compounds containing sulfonamido moieties, synthesized as antimicrobial agents. These compounds, including pyrimidinones and oxazinone derivatives, have demonstrated high antibacterial activities, comparable to standard drugs (Azab, Youssef, & El-Bordany, 2013).